Cas no 62091-86-5 (4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-)
62091-86-5 structure
Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
CAS No:62091-86-5
MF:C6H8N2O3
MW:156.139321327209
CID:458511
PubChem ID:58035213
Update Time:2025-04-19
4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
- 4-hydroxy-2-methoxy-5-methyl-1H-pyrimidin-6-one
- SCHEMBL275575
- 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(1H)-one
- 2-methoxy-4,6-dihydroxy-5-methyl-pyrimidine
- 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(3H)-one
- 62091-86-5
- DTXSID60728677
- 2-Methoxy-5-methylpyrimidine-4,6-diol
- MCLDQRYNTZQRPL-UHFFFAOYSA-N
-
- Inchi: 1S/C6H8N2O3/c1-3-4(9)7-6(11-2)8-5(3)10/h1-2H3,(H2,7,8,9,10)
- InChI Key: MCLDQRYNTZQRPL-UHFFFAOYSA-N
- SMILES: O(C)C1=NC(=C(C)C(N1)=O)O
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.9Ų
Experimental Properties
- PSA: 70.92
4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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